Cas no 5768-79-6 (tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione)

• Product Name: tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione
• CAS No: 5768-79-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD01851016
• CID: 1027486
• PubChem ID: 241936
• Update Time: 2025-05-20

tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione
• 1,2-Pyrrolidinedicarboximide
• 1,3-diazabicyclo[3.3.0]octane-2,4-dione
• 1,3-diazabicyclo< 3.3.0> octane-2,4-dione
• 1,3-dioxoperhydropyrrolo[1,2-c]imidazole
• 1,5-Trimethylenehydantoin
• 5,6,7,7a-Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione
• Hexahydro-1H-pyrrolo[1,2-c]imidazole-1,3-dione
• Hexahydro-3H-pyrrolo[1,2-c]imidazole-1,3-dione
• Prolinehydantoin
• tetrahyd
• tetrahydropyrrolo[1,2-c]imidazol-1,3-dione
• STK131874
• 1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dione, tetrahydro-, (7aS)-(7aS)-hexahydro-1H-pyrrolo[1,2-c]imidazole-1,3-dione
• (7aR)-hexahydro-1H-pyrrolo[1,2-c]imidazole-1,3-dione
• hexahydro-1H-pyrrolo[1,2-c]imidazolidine-1,3-dione
• M5H4Q9WQA7
• SCHEMBL4538351
• MFCD01851016
• tetrahydro-2H-pyrrolo[1,2-c]imidazolidine-1,3-dione
• Z56876516
• TETRAHYDRO-2H-PYRROLO[1,2-C]IMIDAZOLE-1,3-DIONE
• A869612
• 5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• LC-0098
• AKOS016339691
• NSC-49886
• 5768-79-6
• CS-0453878
• AKOS001434749
• Tetrahydro-1H-pyrrolo(1,2-C)imidazole-1,3(2H)-dione
• HMS1756O14
• 1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dione, tetrahydro-
• NSC49886
• J-524855
• EN300-23625
• ALBB-025098
• tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione

• MDL： MFCD01851016
• Inchi： 1S/C6H8N2O2/c9-5-4-2-1-3-8(4)6(10)7-5/h4H,1-3H2,(H,7,9,10)
• InChI Key： CLHGAFMJSNFVRM-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN2C(N1)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 431.3±45.0 °C at 760 mmHg
• PSA: 49.41
• LogP: -0.03270

tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on tetrahydro-1H-pyrrolo1,2-cimidazole-1,3(2H)-dione

Tetrahydro-1H-Pyrrolo[1,2-c]Imidazole-1,3(2H)-Dione: A Comprehensive Overview

Tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known by its CAS number 5768-79-6, is a fascinating compound with a unique structure and a wide range of applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in organic chemistry due to their diverse properties and functionalities. The molecule consists of a fused ring system, combining elements of pyrrole and imidazole, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in the field of drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored in several research papers. For instance, researchers have demonstrated that this compound can serve as a precursor for the synthesis of novel anti-inflammatory agents. The imidazole ring within its structure is known to exhibit significant biological activity, making it a valuable component in medicinal chemistry.

The synthesis of tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves a series of well-defined steps that leverage the principles of organic synthesis. One common approach involves the cyclization of appropriately substituted precursors under specific reaction conditions. This process not only highlights the versatility of the molecule but also underscores its potential for further functionalization. Recent advancements in catalytic methods have made the synthesis more efficient and scalable, paving the way for its industrial applications.

One of the most intriguing aspects of tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is its ability to participate in various chemical transformations. For example, it has been used as a starting material for the preparation of fluorescent compounds. These derivatives have found applications in sensing technologies and bioimaging due to their excellent optical properties. The integration of such compounds into advanced materials has been a focal point of recent research efforts.

In addition to its role in materials science, tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been explored in the context of energy storage devices. Researchers have investigated its potential as an electrolyte additive in lithium-ion batteries. The compound's ability to stabilize electrode surfaces and enhance ion transport properties has shown promising results in improving battery performance. This application highlights the compound's versatility across multiple disciplines.

The structural features of tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione make it an ideal candidate for studying chemical reactivity under various conditions. Its conjugated system allows for efficient electron delocalization, which is crucial for many chemical reactions. Recent studies have focused on understanding the thermodynamic and kinetic aspects of these reactions, providing valuable insights into optimizing synthetic pathways.

From a commercial perspective, tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is increasingly being recognized as a key intermediate in pharmaceutical manufacturing. Its role as a precursor for bioactive molecules has led to increased demand in both academic and industrial settings. The compound's availability through reliable suppliers ensures that researchers can easily access it for their projects.

In conclusion, tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione (CAS No: 5768-79-6) is a multifaceted compound with significant potential across various fields. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications and properties of this compound, its importance in both academic and industrial settings is expected to grow further.